Cas no 1805520-42-6 (Ethyl 3-bromo-2-cyano-5-nitrobenzoate)
Ethyl 3-bromo-2-cyano-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-2-cyano-5-nitrobenzoate
-
- Inchi: 1S/C10H7BrN2O4/c1-2-17-10(14)7-3-6(13(15)16)4-9(11)8(7)5-12/h3-4H,2H2,1H3
- InChI Key: OOAZFBBNRNHUQP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C(=O)OCC)C=1C#N)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- XLogP3: 2.4
- Topological Polar Surface Area: 95.9
Ethyl 3-bromo-2-cyano-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017109-250mg |
Ethyl 3-bromo-2-cyano-5-nitrobenzoate |
1805520-42-6 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015017109-500mg |
Ethyl 3-bromo-2-cyano-5-nitrobenzoate |
1805520-42-6 | 97% | 500mg |
815.00 USD | 2021-06-18 | |
| Alichem | A015017109-1g |
Ethyl 3-bromo-2-cyano-5-nitrobenzoate |
1805520-42-6 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
Ethyl 3-bromo-2-cyano-5-nitrobenzoate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Ethyl 3-bromo-2-cyano-5-nitrobenzoate
Comprehensive Overview of Ethyl 3-bromo-2-cyano-5-nitrobenzoate (CAS No. 1805520-42-6): Properties, Applications, and Industry Insights
Ethyl 3-bromo-2-cyano-5-nitrobenzoate (CAS No. 1805520-42-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This bromo-substituted benzoate derivative features a cyano group and nitro functionality, making it a versatile intermediate for synthesizing complex molecules. Researchers particularly value its role in constructing heterocyclic frameworks, a hot topic in drug discovery programs targeting kinase inhibitors and antimicrobial agents.
The compound's electron-withdrawing groups (nitro and cyano) enable diverse chemical transformations, addressing the growing demand for functionalized aromatic building blocks in medicinal chemistry. Recent patent analyses reveal its application in developing crop protection agents, aligning with the agricultural industry's focus on sustainable pest management solutions. Its ethyl ester moiety provides improved solubility compared to carboxylic acid analogs, a property frequently searched by formulation scientists optimizing drug delivery systems.
From a synthetic chemistry perspective, CAS 1805520-42-6 serves as a key precursor for palladium-catalyzed cross-coupling reactions – a trending technique in green chemistry initiatives. Laboratories working on fluorescence probes have investigated its derivatives, capitalizing on the nitrobenzoate scaffold's photophysical properties. These applications respond to the increasing search queries about "bioimaging materials" and "small molecule sensors" in scientific databases.
Quality parameters for Ethyl 3-bromo-2-cyano-5-nitrobenzoate typically include ≥97% HPLC purity, with characterization via 1H/13C NMR and mass spectrometry – analytical techniques commonly referenced in pharmaceutical method development discussions. Storage recommendations emphasize protection from moisture at 2-8°C, addressing stability concerns frequently raised in organic chemistry forums. The compound's molecular weight of 299.07 g/mol and precise chromatographic retention data make it identifiable in LC-MS screening protocols, a crucial aspect for researchers studying metabolic pathways.
Market intelligence indicates rising interest in multifunctional aromatic esters like this compound, particularly from contract research organizations developing fragment-based drug discovery libraries. Its three orthogonal reactive sites (bromo, cyano, and ester) enable sequential modifications, answering the pharmaceutical industry's need for diversification platforms. This aligns with frequent search patterns for "scaffold hopping" and "structure-activity relationship optimization" in chemical databases.
Environmental handling considerations for CAS 1805520-42-6 follow standard organic compound protocols, with particular attention to its nitroaromatic character during waste disposal. These procedures reflect the chemical industry's growing emphasis on green chemistry principles, a subject generating substantial online engagement among sustainability-focused researchers. The compound's crystallinity and melting point characteristics (typically 98-102°C) make it suitable for X-ray diffraction studies, addressing crystallographers' frequent queries about small molecule structure determination techniques.
Recent scientific literature highlights the compound's utility in developing enzyme inhibitors, particularly for targets requiring electron-deficient aromatic recognition. This application taps into the booming field of structure-based drug design, where researchers actively search for novel pharmacophore elements. The ortho-disubstitution pattern in this molecule creates steric effects that are valuable for modulating biological activity, a feature discussed in numerous medicinal chemistry webinars and publications.
Supply chain data shows Ethyl 3-bromo-2-cyano-5-nitrobenzoate is typically available in gram to kilogram quantities, meeting the needs of both discovery-stage research and process chemistry development. This availability responds to the frequent search query "where to buy specialized chemical intermediates" from academic and industrial researchers. Analytical certificates usually include residual solvent analysis and heavy metal screening, addressing quality concerns raised in Good Manufacturing Practice (GMP) discussions.
Future research directions may explore this compound's potential in click chemistry applications, given its multiple reaction handles. The nitro group's reducibility offers pathways to amino derivatives, connecting to the pharmaceutical industry's interest in prodrug development. These aspects correlate with trending search terms like "bioconjugation chemistry" and "prodrug strategies" in scientific search engines.
1805520-42-6 (Ethyl 3-bromo-2-cyano-5-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)